![molecular formula C22H24N4O6S2 B2519289 4-((4-methylpiperidin-1-yl)sulfonyl)-N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)benzamide CAS No. 922616-89-5](/img/structure/B2519289.png)
4-((4-methylpiperidin-1-yl)sulfonyl)-N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((4-methylpiperidin-1-yl)sulfonyl)-N-(5-(3-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C22H24N4O6S2 and its molecular weight is 504.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacological Evaluation and Antagonistic Properties
Compounds structurally related to the queried chemical, particularly those with 1,3,4-oxadiazole and sulfonamide functionalities, have been synthesized and evaluated for their pharmacological properties. For instance, derivatives of N-piperazinylphenyl biphenylcarboxamides and biphenylsulfonamides have been investigated for their potent and selective 5-HT(1B/1D) antagonistic properties. These compounds showed significant effects in functional in vitro testing, including augmenting serotonin (5-HT) release and preventing the decrease in acetylcholine release elicited by administration of selective serotonin reuptake inhibitors (SSRIs) (Y. Liao et al., 2000).
Antibacterial Activities
The antibacterial evaluation of sulfamoyl and piperidine functionalized compounds, including 1,3,4-oxadiazoles, has revealed valuable biological activities. These compounds have been synthesized and screened for their antibacterial efficacy, demonstrating significant results against various bacterial strains (Aziz‐ur‐Rehman et al., 2017).
Antimicrobial and Antitubercular Agents
Novel sulfonyl derivatives have been synthesized and characterized for their antibacterial, antifungal, and antitubercular activities. These studies highlight the potential of sulfonyl derivatives, including those with 1,3,4-oxadiazole moieties, as potent antimicrobial and antitubercular agents (G. V. Suresh Kumar et al., 2013).
Anti-Inflammatory and Anti-Cancer Agents
Compounds with 1,3,4-oxadiazol-2-yl and sulfonamide linkages have been synthesized and evaluated for their anti-inflammatory and anti-cancer properties. These studies contribute to the understanding of how structural variations in such molecules can impact their biological activity and therapeutic potential (Madhavi Gangapuram & K. Redda, 2009).
properties
IUPAC Name |
4-(4-methylpiperidin-1-yl)sulfonyl-N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O6S2/c1-15-10-12-26(13-11-15)34(30,31)18-8-6-16(7-9-18)20(27)23-22-25-24-21(32-22)17-4-3-5-19(14-17)33(2,28)29/h3-9,14-15H,10-13H2,1-2H3,(H,23,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JINCMQJSQKQKKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC(=CC=C4)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
504.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.